Cas no 2680530-16-7 ((1s,4s)-1-amino-4-methoxycyclohexane-1-carboxylic acid hydrochloride, trans)

• Product Name: (1s,4s)-1-amino-4-methoxycyclohexane-1-carboxylic acid hydrochloride, trans
• CAS No: 2680530-16-7
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 5645394
• PubChem ID: 165913405
• Update Time: 2025-05-24

(1s,4s)-1-amino-4-methoxycyclohexane-1-carboxylic acid hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-amino-4-methoxy-, hydrochloride (1:1), cis-
• (1s,4s)-1-amino-4-methoxycyclohexane-1-carboxylic acid hydrochloride, trans

• Inchi： 1S/C8H15NO3.ClH/c1-12-6-2-4-8(9,5-3-6)7(10)11;/h6H,2-5,9H2,1H3,(H,10,11);1H/t6-,8+;
• InChI Key： OAVJFEKCMRJXDC-WDJAFQARSA-N
• SMILES： C([C@@]1(CC[C@@H](OC)CC1)N)(=O)O.Cl

Additional information on (1s,4s)-1-amino-4-methoxycyclohexane-1-carboxylic acid hydrochloride, trans

(1S,4S)-1-Amino-4-Methoxycyclohexane-1-Carboxylic Acid Hydrochloride, Trans

The compound (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylic acid hydrochloride, trans is a highly specialized chemical entity with significant potential in various fields of research and application. With the CAS number 2680530-16-7, this compound has garnered attention due to its unique structural properties and functional groups that make it suitable for advanced chemical and biological studies.

Structural Analysis and Synthesis

The molecule features a cyclohexane ring with an amino group at position 1 and a methoxy group at position 4 in the trans configuration. This stereochemistry is crucial for its biological activity and chemical reactivity. The carboxylic acid group present in the molecule is protonated in the hydrochloride form, making it water-soluble and amenable to various synthetic transformations.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric purity. Researchers have employed catalytic asymmetric hydrogenation and enzymatic resolution techniques to achieve this, ensuring scalability for potential large-scale production.

Biological Activity and Applications

(1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylic acid hydrochloride, trans has demonstrated promising biological activity in preclinical studies. Its ability to modulate specific cellular pathways makes it a valuable tool in drug discovery programs targeting neurodegenerative diseases and cancer.

A study published in the *Journal of Medicinal Chemistry* highlighted its role as a lead compound in the development of novel kinase inhibitors. The methoxy group at position 4 contributes to its lipophilicity, enhancing its ability to penetrate cellular membranes and interact with target proteins.

Additionally, this compound has shown potential as a chiral building block in organic synthesis. Its unique stereochemistry allows for the construction of complex molecular architectures that are essential in modern drug design.

Chemical Reactivity and Stability

The amino group in (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylic acid hydrochloride, trans renders it highly reactive under basic conditions. This property has been exploited in peptide synthesis, where it serves as a versatile amino acid analog.

Recent investigations into its stability under various reaction conditions have revealed its resilience to thermal degradation and oxidative stress. These findings are critical for its application in demanding synthetic protocols.

Environmental Impact and Safety Considerations

As with all chemicals, understanding the environmental impact of (1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylic acid hydrochloride, trans is paramount. Preliminary studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

Safety data sheets (SDS) for this compound emphasize proper handling procedures to ensure worker safety. Its non-toxic profile makes it suitable for use in research settings without posing significant hazards.

Conclusion

(1S,4S)-1-amino-4-methoxycyclohexane-1-carboxylic acid hydrochloride, trans stands out as a versatile and valuable compound with wide-ranging applications in chemistry and biology. Its unique structure, coupled with recent advances in synthesis and application techniques, positions it as a key player in future research endeavors.